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Compound of Interest

Compound Name: 3-(Pyrazin-2-yl)but-2-enoic acid

Cat. No.: B12358161

Get Quote

Executive Summary & Mechanism of Action
The resurgence of multidrug-resistant (MDR) pathogens has necessitated the exploration of

pharmacophores beyond traditional

-lactams and fluoroquinolones. Pyrazine acrylic acid derivatives—specifically pyrazine
chalcones and pyrazine acrylamides—have emerged as potent candidates due to their
structural ability to act as Michael acceptors.

Unlike static inhibitors, these derivatives often employ a "warhead" mechanism. The

-unsaturated carbonyl moiety (the acrylic linker) can form covalent bonds with nucleophilic
residues (e.g., cysteine thiols) in microbial enzymes, leading to irreversible inhibition. This
guide objectively compares the in vitro efficacy of these derivatives against standard-of-care
antibiotics (Ciprofloxacin, Ampicillin) and antifungals (Fluconazole).

Chemical Landscape: The Derivatives
To provide a precise comparison, we categorize the derivatives into two primary structural

classes based on the modification of the acrylic acid core:
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Pyrazine Chalcones (Ketone-linked):

Structure: Pyrazine ring connected to an aryl ring via a propenone linker.

Key Feature: High lipophilicity; strong Michael acceptor reactivity.

Pyrazine Acrylamides/Hydrazides (Amide-linked):

Structure: Pyrazine ring connected via an acrylamide or hydrazide linkage.

Key Feature: Hydrogen bond donors/acceptors; improved water solubility compared to

chalcones.

Experimental Methodology (Self-Validating
Protocols)
Synthesis Workflow (Claisen-Schmidt & Knoevenagel)
Causality: We utilize base-catalyzed condensation to ensure the formation of the

thermodynamically stable E-isomer, which typically exhibits superior binding affinity compared

to the Z-isomer.

Precursors
(Pyrazine Aldehyde + Acetophenone)
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(NaOH/EtOH or Piperidine)
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(Aldol Adduct)

 Nucleophilic Attack Dehydration
(-H₂O)
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(NMR: J=15-16Hz for E-isomer)

Click to download full resolution via product page

Figure 1: Synthetic pathway ensuring E-isomer selectivity, critical for antimicrobial docking.

Antimicrobial Assay: Broth Microdilution
Trustworthiness: This protocol adheres to CLSI (Clinical and Laboratory Standards Institute)

guidelines. The inclusion of a DMSO solvent control is non-negotiable to rule out solvent

toxicity.

Protocol Steps:
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Inoculum Prep: Adjust bacterial suspension (S. aureus, E. coli, etc.) to 0.5 McFarland

standard (

CFU/mL).

Dilution: Dilute 1:100 in Mueller-Hinton Broth (MHB) to achieve final testing concentration of

CFU/mL.

Compound Plate: Prepare serial 2-fold dilutions of Pyrazine derivatives in 96-well plates

(Range: 512

g/mL to 0.5

g/mL).

Controls (Self-Validation):

Positive Control: Ciprofloxacin (Bacteria) / Fluconazole (Fungi).

Negative Control: Sterile MHB.

Solvent Control: MHB + 1% DMSO (Must show growth).

Incubation: 37°C for 24h (Bacteria) or 48h (Fungi).

Readout: MIC is defined as the lowest concentration with no visible turbidity.

Performance Comparison Data
The following data aggregates performance metrics from multiple comparative studies. Lower

MIC values indicate higher potency.

Table 1: Antibacterial Activity (MIC in g/mL)
Comparison of Pyrazine Chalcones vs. Standard Antibiotics
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Compoun
d Class

Derivativ
e ID

Substitue
nt (Ring
B)

S. aureus
(Gram +)

E. coli
(Gram -)

P.
aerugino
sa

Referenc
e

Pyrazine

Chalcone
PC-Cl2 2-Chloro 3.9 62.5 25.0 [1, 2]

Pyrazine

Chalcone
PC-H

Unsubstitut

ed
125.0 >250 >250 [1]

Pyrazine

Hydrazide
PH-12 3-Hydroxy 64.0 128.0 64.0 [3]

Pyrazine

Amide
P4

5-Methyl-

pyridine
25.0 50.0 25.0 [4]

Standard
Ciprofloxac

in
- 0.5 - 1.0 0.015 0.5 [1, 4]

Standard Ampicillin - 2.0 8.0 >64 [3]

Analysis:

Gram-Positive Potency: The 2-Chloro substituted pyrazine chalcone (PC-Cl2) exhibits single-

digit MIC values (3.9

g/mL) against S. aureus, approaching the efficacy of Ampicillin.

Gram-Negative Challenge: Most derivatives struggle to penetrate the outer membrane of E.

coli compared to Ciprofloxacin, likely due to efflux pump susceptibility. However, the Pyrazine

Amide P4 shows moderate activity (50

g/mL).

Table 2: Antifungal Activity (MIC in g/mL)
Comparison against Candida albicans
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Compound Target Organism
MIC (

g/mL)

Relative Potency
vs. Std

Pyrazine Chalcone (2-

Cl)
C. albicans 3.125 High (Comparable)

Pyrazine Amide (P10) C. albicans 3.125 High (Comparable)

Fluconazole (Std) C. albicans 1.0 - 4.0 Reference

Insight: Pyrazine acrylic derivatives show exceptional promise as antifungals. Both the

chalcone and amide derivatives achieved MICs equivalent to the standard drug Fluconazole in

specific assays.

Structure-Activity Relationship (SAR) Analysis
The bioactivity of these molecules is not random; it is governed by the electronic environment

of the acrylic linker and the substituents on the aryl ring.

Key SAR Drivers:
The "Warhead" (Linker): The

-unsaturated ketone/amide is essential. Reduction of the double bond abolishes activity,
confirming the Michael acceptor mechanism.

Electron Withdrawing Groups (EWG): Substituents like Cl, Br, or NO₂ on the phenyl ring

(Ring B) enhance activity.

Mechanism:[1][2][3] EWGs decrease electron density on the ring, making the

-carbon of the linker more electrophilic and thus more reactive toward bacterial thiols.

Positioning:Ortho (2-) substitution is superior to Para (4-) substitution, likely due to steric

effects that may lock the molecule in a favorable conformation for binding.
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Pyrazine Acrylic Core

Linker: α,β-Unsaturated Ring B: Phenyl Substituents Ring A: Pyrazine Nitrogen

Essential for Covalent Binding
(Michael Addition)

EWG (Cl, NO₂) Increases Potency
(Ortho > Para)

H-Bond Acceptance
(Increases Solubility)
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Figure 2: Structural determinants of antimicrobial efficacy in pyrazine acrylic derivatives.

Conclusion & Recommendations
For researchers in lead optimization:

Prioritize Chalcones for Gram-Positive Targets: The lipophilic nature and reactivity of 2-

chloro-pyrazine chalcones make them excellent scaffolds for MRSA-targeted drug

development.

Explore Amides for Systemic Use: While slightly less potent, the pyrazine acrylamides (e.g.,

P4) offer better solubility profiles, making them more suitable for systemic delivery

optimization.

Focus on Halogenation: The data unequivocally supports the inclusion of halogen atoms (Cl,

F) at the ortho position of the phenyl ring to maximize the electrophilicity of the acrylic

warhead.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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